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Compound of Interest

Compound Name: 2,6-Dichloro-3-nitrobenzaldehyde

Cat. No.: B1306182 Get Quote

An In-depth Technical Guide to 2,6-Dichloro-3-
nitrobenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,6-dichloro-3-
nitrobenzaldehyde, a halogenated nitroaromatic compound of interest in synthetic and

medicinal chemistry. This document details its chemical structure, IUPAC nomenclature, and

key physicochemical properties. A proposed synthesis protocol, based on the nitration of 2,6-

dichlorobenzaldehyde, is presented alongside a potential purification method. Furthermore, this

guide explores the reactivity of the constituent functional groups and discusses potential

applications in drug discovery and development, drawing parallels with structurally related

compounds.

Chemical Structure and IUPAC Name
2,6-Dichloro-3-nitrobenzaldehyde is an organic compound featuring a benzene ring

substituted with two chlorine atoms, a nitro group, and a formyl (aldehyde) group.

IUPAC Name: 2,6-Dichloro-3-nitrobenzaldehyde

Chemical Formula: C₇H₃Cl₂NO₃
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CAS Number: 5866-97-7

Molecular Weight: 220.01 g/mol

The substituents are positioned on the benzene ring as follows: the aldehyde group is at

position 1, the chlorine atoms are at positions 2 and 6, and the nitro group is at position 3.
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2,6-Dichlorobenzaldehyde

2,6-Dichloro-3-nitrobenzaldehyde

Nitration

HNO₃ / H₂SO₄
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Potential Synthetic Transformations

Potential Applications in Drug Discovery

2,6-Dichloro-3-nitrobenzaldehyde

Reduction of Nitro Group
(e.g., SnCl₂, Fe/HCl)

Forms Amino Group

Condensation Reactions
(e.g., with amines, hydroxylamines)

Forms Imines, Oximes, etc.

Oxidation of Aldehyde
(e.g., KMnO₄, CrO₃)

Forms Carboxylic Acid

Synthesis of Heterocyclic Scaffolds

Precursor to Bioactive Molecules
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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